Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane

• CAS RN: 125186-98-3
• Molecular Formula: C7H10ClNOSi
• Molecular Weight: 187.7 g/mol
• IUPAC Name: chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane
• InChI: InChI=1S/C7H10ClNOSi/c1-11(2,8)7-4-3-5-9(10)6-7/h3-6H,1-2H3
• InChI Key: UIDSUHAEFNSBCN-UHFFFAOYSA-N
• SMILES: C[Si](C)(C1=C[N+](=CC=C1)[O-])Cl
• synonyms: Pyridine, 3-(chlorodimethylsilyl)-, 1-oxide (9CI)

Description

Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane, also known as CDMPOS, is a chemical compound used in scientific research for various purposes. It is a silane derivative containing a pyridinium ring that is widely used in organic synthesis, catalysis, and medicinal chemistry.

Mechanism Of Action

The mechanism of action of Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane is not fully understood, but it is believed to act as a Lewis acid catalyst in various reactions. The pyridinium ring in Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane can coordinate with electron-rich species, such as nucleophiles, to activate them towards reaction with electrophiles. Additionally, the silicon atom in Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane can act as a Lewis acid by accepting electron pairs from nucleophiles, thereby activating them towards reaction with electrophiles.

Biochemical And Physiological Effects

The biochemical and physiological effects of Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane are not well studied, but it is believed to be relatively non-toxic. However, it is recommended to handle Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane with care, as it is a reactive and potentially hazardous chemical.

Advantages And Limitations For Lab Experiments

Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane has several advantages for lab experiments, such as its ease of synthesis, high purity, and stability. It is also a versatile reagent and catalyst that can be used in various reactions. However, Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane has some limitations, such as its relatively high cost and potential toxicity.

Future Directions

There are several future directions for research on Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane. One direction is to explore its potential as a catalyst in new reactions, such as the synthesis of chiral compounds. Another direction is to investigate its potential as a building block for the synthesis of new bioactive compounds. Additionally, further studies are needed to understand the mechanism of action and potential toxicity of Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane.

Synthesis Methods

Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane is synthesized by reacting chlorodimethylsilane with 3-hydroxypyridine N-oxide in the presence of a base such as sodium hydride. The reaction proceeds under an inert atmosphere of nitrogen or argon and is carried out at a temperature of 0-5°C. The resulting product is a white solid that is purified by recrystallization or column chromatography.

Scientific Research Applications

Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane is widely used in scientific research for various purposes. It is used as a reagent in organic synthesis for the preparation of various pyridinium salts, which are used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane is also used as a catalyst in various reactions, such as the Friedel-Crafts acylation of aromatic compounds, and the Michael addition of nucleophiles to α,β-unsaturated carbonyl compounds. Additionally, Chloro-dimethyl-(1-oxidopyridin-1-ium-3-yl)silane is used as a building block for the synthesis of various bioactive compounds, such as antitumor agents, antibacterial agents, and antiviral agents.